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Compound of Interest

Compound Name: Cyclooctanol

Cat. No.: B1193912

The proper disposal of cyclooctanol is critical for ensuring laboratory safety and environmental
compliance. As a combustible liquid, cyclooctanol requires careful handling and adherence to
hazardous waste regulations. This guide provides detailed, step-by-step procedures for its safe
disposal, tailored for researchers, scientists, and drug development professionals. Adherence
to these protocols will help maintain a safe laboratory environment and prevent chemical
hazards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to take the following safety
measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a laboratory coat.[1]

o Ventilation: Conduct all handling and disposal preparations in a well-ventilated area, such as
a chemical fume hood, to avoid inhalation of vapors.[1]

« Ignition Sources: Cyclooctanol is a combustible liquid.[1] Keep it away from all potential
ignition sources, including heat, sparks, open flames, and hot surfaces.[2] Use non-sparking
tools when handling containers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1193912?utm_src=pdf-interest
https://www.benchchem.com/product/b1193912?utm_src=pdf-body
https://www.benchchem.com/product/b1193912?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1782514&productDescription=CYCLOOCTANOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1782514&productDescription=CYCLOOCTANOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1193912?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1782514&productDescription=CYCLOOCTANOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17825&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Spill Management: In the event of a small spill, use absorbent pads from a chemical spill kit
to clean the area. For larger spills, evacuate the area, alert others, and contact your
institution's Environmental Health and Safety (EHS) department immediately.[3]

Operational Disposal Plan: Step-by-Step Procedures

The disposal of cyclooctanol must be managed through your institution's EHS or hazardous
waste program.[4] Never pour cyclooctanol down the drain or dispose of it in regular trash.[3]
[5] Intentional dilution of chemical waste as a substitute for proper disposal is illegal.[3]

Step 1: Waste Identification and Classification

Cyclooctanol must be treated as a hazardous waste.[6] Although its flash point of 86 °C
(186.8 °F) classifies it as a combustible liquid rather than a more volatile flammable liquid, it
must be managed according to hazardous waste protocols.[1][7] Chemical waste generators
are responsible for correctly classifying their waste in consultation with local, regional, and
national regulations.[1]

Step 2: Waste Collection and Containerization

Proper containment is crucial for the safe accumulation of chemical waste.

o Select a Compatible Container: Use a container that is compatible with cyclooctanol. The
original container is often a suitable choice.[6] Ensure the container is in good condition, free
from leaks, and has a secure, tightly fitting cap.[6]

o Label the Container: The container must be clearly labeled.[6] The label should include:

o

The words "HAZARDOUS WASTE"[6]

o

The full chemical name: "Cyclooctanol"[6]

[¢]

The concentration or percentage of each chemical constituent if it is part of a mixture.[6]

The date when waste was first added to the container.

[¢]

Step 3: Storage
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Store the designated hazardous waste container in a designated Satellite Accumulation Area
(SAA).[6]

e Secure Storage: Keep the container tightly capped at all times, except when adding waste.

[6]

e Segregation: Store the cyclooctanol waste container away from incompatible materials,
particularly strong oxidizing agents.[3]

e Secondary Containment: It is best practice to keep the waste container in a secondary
containment tray to prevent the spread of potential leaks or spills.

Step 4: Arrange for Professional Disposal

Once the container is full or the project is complete, arrange for its removal by your institution's
EHS department.

o Request Pickup: Submit a hazardous waste pickup request form as required by your
institution.[6]

o Do Not Transport: Do not attempt to transport the hazardous waste off-site yourself. Disposal
must be handled by a certified and approved waste disposal plant.[1]

Quantitative Data for Cyclooctanol

The following table summarizes key quantitative data for cyclooctanol, which is essential for
its safe handling and disposal.
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Property Value Citation(s)
CAS Number 696-71-9 [1]
Molecular Formula CsH160 [2]

Physical State Liquid [2]

Flash Point 86 °C / 186.8 °F [1](7]
Autoignition Temperature 300°C /572 °F [11[7]
Density 0.97 g/lcmd at 20 °C [7]

Boiling Point 209 °C/408.2 °F at 1013 hPa [7]
Solubility in Water 5.4 g/L [7]

Experimental Protocols and Workflows

The proper disposal of cyclooctanol follows a standardized workflow designed to ensure
safety and regulatory compliance. The logical relationship for this procedure is illustrated in the
diagram below.
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Preparation & Handling
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i
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Disposal Procedure

Step 1: Classify as
Hazardous Waste

i

Step 2: Select Compatible,
Labeled Container

Finalization

Label Container:
Step 4: Container Full? " 'HAZARDOUS WASTE',

'Cyclooctanol’, Date
es No
Submit Hazardous Waste Step 3: Add Waste to Container
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Caption: Workflow for the safe disposal of cyclooctanol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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